Cas no 598-05-0 (Dipropyl sulfate)

• Product Name: Dipropyl sulfate
• CAS No: 598-05-0
• MF: C₆H₁₄O₄S
• MW: 182.237961292267
• MDL: MFCD00059243
• CID: 376332
• PubChem ID: 87568116
• Update Time: 2025-04-19

Dipropyl sulfate Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, dipropylester
• Dipropyl Sulfate [Alkylating Agent]
• Dipropyl sulfate
• di-1-propyl sulfate
• di-n-propyl sulfate
• Dipropyl sulphate
• n-propyl sulfate
• Sulphuric acid dipropyl ester
• Sulfuric acid, dipropyl ester
• DIPROPYLSULFATE
• dipropylsulfat
• di-n-propylsulfate
• dipropyl sulfuric acid
• di-n-propylsulfuric acid
• JYCKNDWZDXGNBW-UHFFFAOYSA-
• JYCKNDWZDXGNBW-UHFFFAOYSA-N
• D1638
• C-4
• CCRIS 9256
• AKOS028108566
• Dipropyl sulfate, allkylating agent, >=97.0% (GC)
• MFCD00059243
• Boc-(S)-3-Amino-3-(3-bromo-phenyl)-propionicacid
• Sulfuric acid,dipropylester
• 598-05-0
• InChI=1/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
• SCHEMBL301444
• sulfuric acid dipropyl ester
• FT-0693255
• DTXSID6060503
• D89896
• DB-256144
• DTXCID2042696

• MDL： MFCD00059243
• Inchi： 1S/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
• InChI Key： JYCKNDWZDXGNBW-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OCCC)OCCC

Computed Properties

• Exact Mass: 182.06100
• Monoisotopic Mass: 182.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data available
• Density: 1.109 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 115°C/16mmHg(lit.)
• Flash Point: 105.3±18.7 °C
• Refractive Index: n20/D 1.413
• PSA: 60.98000
• LogP: 2.16520

Dipropyl sulfate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3265 8
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：R26;R36/37/39;R45
• Risk Phrases：R34
• HazardClass：8/6.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid diesters